We present a numerical study of bulk properties of binary particle blends via DEM. Properties of settled particle bulks, such as packing fraction, are computed. We investigated the effects of components size ratio, their relative mass fraction and the cohesion of smaller particles on bulk properties. Below a critical value of the mass fraction, bulk properties are independent of small particle properties. This value is connected with the particle contact network and is inversely proportional to the size ratio. Two critical thresholds in the Bond number exist, determining the dependence of bulk properties on relative mass fraction. For Bond numbers below unity, the effect of cohesion can be neglected. Above it, bulk properties reverse their dependency on small particles’ mass fraction proportionally to the cohesion strength. Finally, bulk properties measured become independent of small particles’ relative concentration when their cohesion strength is large enough to sustain a large particle.

Waste printed circuit boards (WPCBs) contain a significant amount of valuable components found in e-waste, including numerous metals and can be considered as secondary resources. Crushing is the primary stage for recycling useful components from WPCBs. Due to the varying dominant sizes of different separation processes, the size distribution of crushed WPCBs plays an important role in determining recovery efficiency. Therefore, controlling the size of crushed products is essential for improving recovery rates. A method for calculating the specific size yield of crushed WPCBs was proposed based on the breakage probability model. The mass yield and copper yield smaller than a certain size were fitted using the breakage probability model. The applicability of different breakage probability models was investigated, and the calculating method for specific size yield was verified. Excellent fitting applicability in mass yield and copper yield of crushed WPCBs was demonstrated by the Logistic model. The variation of mass yield and copper yield smaller than a certain size with energy can be effectively predicted. The theoretical specific size yield can be calculated by the difference between the theoretical yields smaller than different sizes. The prediction of specific size mass yield and copper yield can effectively promote the pre-concentration during crushing and help to optimize the crushing process. The utilization of the breakage probability model in WPCBs has the potential to improve component recovery and serve as a benchmark for optimizing the crushing process of other e-wastes.

To improve the separation efficiency of parallel hydrocyclones, a new type of common liquid hopper was designed. The separation efficiency of conventional parallel hydrocyclones and those parallel with liquid hoppers were measured experimentally and the influence of common liquid hopper on the flow field analyzed using FLUENT software. The results showed that the efficiency of the parallel hydrocyclones group with liquid hoppers was higher than that of the conventional group, with the maximum efficiency increased by 2.2% and average efficiency increased by 2.1%. The fishhook effect in the efficiency curves was clearly weakened. The separation efficiency of particles between 3 and 10 μm was clearly improved. Compared with the conventional parallel connection, a liquid hopper made the air core in the parallel hydrocyclone group disappear. Meanwhile. the locus of zero vertical velocities was closer to the inside of the hydrocyclone and the free vortex height higher, which make the separation space larger. In addition, parallel vortices in the liquid hopper possessed an inherent self-stability and restricted each other, which caused the swing amplitude of the vortex system center with liquid hopper to be smaller than that of the single vortex center. Therefore, it was demonstrated here that the common liquid hopper improved the separation efficiency of parallel hydrocyclones.

The role of relative humidity on particle bounce in an inertial impactor was investigated through a program of experiments and particle trajectory simulations. Inertial impactors are devices used to obtain particle size distributions by passing particle-laden air through a nozzle and collecting particles having sufficient inertia on a flat surface placed directly below the nozzle. Herein monodisperse hygroscopic particles impacted the flat hydrophobic surface of a single stage inertial impactor while varying the relative humidity of the flow. The results show that a circular deposition pattern occurs when the relative humidity is high. When the relative humidity is low secondary deposits beyond the circular deposit also occur. Particle trajectory simulations were performed where particle/surface interactions were quantified via the Hamaker constant (A) and the loss of kinetic energy via the coefficient of restitution (e). In a first-of-its-kind approach, (A, e) were iteratively adjusted until prominent features of the particle deposits in the experiments and simulations agreed, thereby providing values of (A,e) for each relative humidity. The results show that the observed deposition behavior is due to (i) the increase with relative humidity of the repulsion between the hygroscopic particles and the hydrophobic surface, (ii) multiple bounces along the particle trajectory, and (iii) kinetic energy loss at each particle bounce.

The microgravity environment on asteroids necessitates the inclusion of anchoring devices on asteroid probes to facilitate in-situ landing detection. Complicated working conditions faced by asteroid probes significantly increase the difficulty of the anchoring device’s task. In this paper, based on the discrete element method (DEM), the anchorage performance of a triple-drill anchoring device under different external forces and drilling depth combinations is investigated. The forces on the probe and landing legs and the damaged area of the particle domains are analyzed to obtain the influence of the external force direction on the anchorage performance. Five drilling depth combinations are selected to represent the complicated working conditions asteroid probes face. Then the ultimate anchoring forces of the five drilling depth combinations under the different external force directions are calculated and analyzed. This work reveals the anchorage mechanism under complex working conditions and provides a reference for asteroid exploration missions.

A new numerical procedure is proposed to analyse solid particle erosion caused by slurry. The procedure works involves two mechanisms. First, high-concentration particles are considered as a continuous granular phase and tracked through the Eulerian–Eulerian two-fluid method. Second, the continuous granular phase near the pipe wall is converted into discrete incident and rebound particles by a particle separation method. The procedure is validated through comparison with experimental data available in the literature. Additionally, the performance and efficiency of the new method are compared with those of the dense discrete phase method and the discrete element method.

Water extraction from the atmosphere using solid desiccants is becoming an increasingly viable option for human consumption. Using sustainable raw materials is imperative to reduce the carbon footprint in the mass production of such desiccants. In this paper, we synthesized microporous activated carbon from sunflower seed shells (SSS-AC) to capture water vapors from humid or moist air. Sunflower seed shells (SSS) are an agricultural waste product that makes the final product a sustainable and environment-friendly alternative to traditional solid desiccants. Chemical activation was carried out using KOH as the activating agent, and the ratio of activating agent to carbon was 2:1. Different structural and morphological properties of synthesized microporous activated carbon (SSS-AC) were studied using FTIR, XRD, SEM, EDAX, and TGA characterization techniques. The surface area and pore distribution were characterized using N2 adsorption/desorption studies, where a steep initial uptake with a wide capillary condensation step was observed for SSS-AC. The pore distribution of SSS-AC showed high pore volume in the microporous range. The pHpzc value for the SSS-AC was measured to be 10.24 while the HI value was found to be 6.26, indicating an alkaline and hydrophobic surface. Water adsorption studies were carried out at 25, 35, and 45 °C, and the material was found to exhibit type-V isotherm, which is common for microporous activated carbons and indicates the likely occurrence of pore condensation. The SSS-AC reported a maximum adsorption capacity of 0.454 gwat/gads at 90% relative humidity and 25 °C, which is higher than some complex desiccants reported in the literature. The adsorption capacity of SSS-AC decreased with increasing temperature since, at higher temperatures, the pore-filling mechanism is hindered.

Mixing sub-micron particles of two different materials produce hetero-aggregates, which can exhibit innovative and superior properties over homo-aggregates of a single material. The present study investigates the hetero-aggregate formation from sub-micron particles in ProCell type spouted bed equipment. Sub-micron particles can exist in the form of homo-aggregates, clusters of particles of the same material that are held together by cohesive forces such as van der Waals forces. In the special spouted bed used, the inlet air velocities are significantly higher than in conventional fluidized beds and can be expected to exert an influence that promotes aggregate breakage and rearrangement. Indeed, by use of scanning electron microscopy (SEM) and energy dispersive X-ray spectroscopy (EDS), it is shown that mixing is achieved at sub-agglomerate level. Region of interest with a size of 2.5 μm (which is more than double the size of the bigger primary particle) is found to be a reasonable scale to investigate the mixing of sub-micron sized particles in compressed wafers and also in single agglomerates (by a new method of quantification).

Top-down milling methods are widely used in the pharmaceutical industry for the micronisation of active pharmaceutical ingredients (APIs). In this work, jet milling (dry milling) and microfluidisation (wet milling) were compared for the comminution of indomethacin and naproxen. A design of experiments (DoE) approach was used to setup the experimental work and determine the parameters that affect the average particle size of the API particles. The same API, excipient combinations, concentration and particle size were targeted to constitute the suspensions with both techniques, and the resultant particle size stability, solid state, and morphology were studied. Both techniques were successful in producing suspensions with a particle size of 1–10 μm and the most stable API solid form. The key parameters to mill particles to the target particle size, and a protocol to produce crystalline particle suspensions were established in this work highlighting the differences between methods.

Aiming at the problem of low recognition accuracy of coal and gangue under wetting conditions, a new idea of feature extraction for recognition of coal and gangue was proposed based on grayscale distribution morphology. The surface imaging experiments under wetting conditions were carried out and three features such as zone brightness varying with location, bright irregular zones and bright curve zones were found in the obtained images. By studying the causes of these features, the distribution morphology of great grayscale value was selected as features for recognition of coal and gangue. The sub-image was sampled from the whole image by the algorithm of sliding window traversal and its occupied degree by great grayscale value was used to quantify distribution morphology. The maximum width of the sliding window, which was full of great grayscale value, was extracted as feature value of distribution morphology of great grayscale value, which was expressed as A. The recognition experiments of coal and gangue were carried out based on the statistical features of grayscale, the deep learning algorithm (Alex-Net) and A, respectively. The results showed that the maximum recognition accuracy was only 46.26% based on the statistical features of grayscale and the recognition accuracy was 83.0% based on the deep learning algorithm (Alex-Net), while the recognition accuracy reached 97.5% based on A. Such result demonstrates that the proposed feature extraction method can effectively improve the recognition accuracy of coal and gangue under wetting conditions.